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Compound Name: Cyanine5.5 alkyne chloride

Cat. No.: B15553875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Principle
Cyanine5.5 (Cy5.5) alkyne is a bright, photostable, near-infrared fluorescent dye functionalized

with a terminal alkyne group.[1] This feature allows it to be covalently conjugated to molecules

containing an azide group through a highly efficient and specific bioorthogonal reaction known

as the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click chemistry".[2][3]

In the context of flow cytometry, this reaction enables the precise detection and quantification of

biomolecules that have been metabolically labeled with an azide-containing precursor. For

instance, researchers can introduce azido-sugars, azido-amino acids, or azido-nucleosides into

live cells, where they are incorporated by the cellular machinery into newly synthesized

glycans, proteins, or DNA, respectively. Following cell fixation and permeabilization, the azide-

labeled biomolecules can be "clicked" with Cy5.5 alkyne. The resulting stable triazole linkage

ensures a permanent fluorescent tag on the molecule of interest, which can then be readily

analyzed on a cell-by-cell basis using a standard flow cytometer.

The near-IR fluorescence of Cy5.5 minimizes interference from cellular autofluorescence,

leading to high signal-to-noise ratios.[1] This method is a powerful alternative to antibody-based

detection, particularly for tracking nascent biomolecule synthesis, as it does not require harsh

denaturation steps that can destroy cellular morphology or epitopes.[4]
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Product Information and Specifications
Quantitative data and physical properties of Cyanine5.5 alkyne are summarized below.

Property Specification Reference

Fluorophore Cyanine5.5 (Cy5.5) [5]

Reactive Group Terminal Alkyne [3]

Excitation Maximum ~678 nm [1]

Emission Maximum ~694 nm [1]

Spectrally Similar Dyes
Alexa Fluor® 680, DyLight®

680, IRDye® 680
[1]

Solubility DMSO, DMF, Water [1]

Storage
Store at -20°C, desiccated and

protected from light.
[1][6]

The Click Chemistry Reaction
The core of the labeling technique is the CuAAC reaction, which forms a stable triazole ring,

covalently linking the Cy5.5 alkyne to an azide-modified target molecule.
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Reactants

Product

Azide-modified
Biomolecule (R-N3)

Catalyst:
Cu(I) generated from

CuSO4 + Reducing Agent

Cyanine5.5 Alkyne

Fluorescently Labeled Biomolecule
(Stable Triazole Linkage)

Click Reaction

 

1. Metabolic Labeling
(Incubate cells with azide-analog)

2. Harvest & Wash Cells
(Create single-cell suspension)

3. Fixation
(e.g., 4% PFA)

4. Permeabilization
(e.g., Saponin-based buffer)

5. Click Reaction
(Add reaction cocktail with Cy5.5 Alkyne)

6. Wash & Resuspend
(Remove excess reagents)

7. Flow Cytometry Analysis
(Acquire data on cytometer)

8. Data Gating & Analysis
(Quantify % positive and MFI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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